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Compound of Interest

Compound Name: HCy-Lyso

Cat. No.: B15601916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HCy-Lyso is a specialized fluorescent probe designed for the detection of hydroxyl radicals

(•OH) within the acidic environment of lysosomes in living cells.[1][2][3][4] This probe is a

valuable tool for investigating cellular processes involving oxidative stress and lysosomal

function, particularly in the context of ferroptosis, a form of iron-dependent regulated cell death.

[2][3][4] HCy-Lyso operates on a "turn-on" fluorescence mechanism; it is virtually non-

fluorescent until it reacts with hydroxyl radicals, leading to a significant increase in fluorescence

intensity.[2][3] The morpholine moiety incorporated into its structure ensures specific targeting

to lysosomes.[3][5] Its enhanced fluorescence in acidic conditions makes it particularly well-

suited for studying lysosomal chemistry.[2][3][6]

Probe Properties and Specifications
The key characteristics of the HCy-Lyso fluorescent probe are summarized in the table below.
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Property Value Reference

Excitation Maximum (in low pH

with •OH)
510 nm [1]

Emission Maximum (in low pH

with •OH)
592 nm [1]

Molecular Formula C₂₄H₃₀N₂O [1]

Molecular Weight 362.5 g/mol [1]

Purity ≥98% [1]

Solubility
Sparingly soluble in

Chloroform (1-10 mg/ml)
[1]

Storage -20°C [1]

Mechanism of Action
HCy-Lyso's functionality is based on a specific chemical reaction with hydroxyl radicals within

the acidic lumen of lysosomes. The probe consists of a hydrocyanine unit and a morpholine

group. The morpholine group facilitates the accumulation of the probe within lysosomes.[3][5]

In its native state, the hydrocyanine core has a small π-conjugation system, rendering it non-

fluorescent.[3] Upon reaction with hydroxyl radicals (•OH), the hydrocyanine unit is oxidized to

a cyanine group. This conversion extends the π-conjugation of the molecule, resulting in a

significant "turn-on" fluorescent response.[2][3] This fluorescence is further enhanced in the

acidic environment (pH 4.0-5.5) of the lysosomes due to the protonation of the molecule.[2][3]
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Mammalian Cell

Lysosome (Acidic Environment)

HCy-Lyso (Non-fluorescent)

Oxidized HCy-Lyso (Fluorescent)

Oxidation

Hydroxyl Radical (•OH)

Fluorescence Emission (~592 nm)

Excitation (~510 nm)

HCy-Lyso Uptake
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Start

1. Culture and Seed Mammalian Cells

2. Optional: Treat Cells with Stimulus

3. Wash Cells with PBS

4. Stain with 10 µM HCy-Lyso (30 min, 37°C)

5. Wash Cells with PBS (3x)

6. Fluorescence Imaging (Ex: ~510 nm, Em: ~592 nm)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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